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Compound of Interest

Compound Name: 3,5-Difluoro-2-nitrophenol

Cat. No.: B127638 Get Quote

3,5-Difluoro-2-nitrophenol: A Technical Safety
Profile
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information for 3,5-Difluoro-
2-nitrophenol (CAS No. 151414-46-9). A complete, official Material Safety Data Sheet (MSDS)

or Safety Data Sheet (SDS) with comprehensive quantitative data was not available at the time

of writing. The information herein is compiled from various chemical supplier databases and

should be used for guidance only. All laboratory work should be conducted under the

supervision of a qualified professional and in accordance with all applicable safety regulations.

Chemical Identification
This section provides the basic identifiers for 3,5-Difluoro-2-nitrophenol.
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Identifier Value

Chemical Name 3,5-Difluoro-2-nitrophenol

CAS Number 151414-46-9[1]

Molecular Formula C₆H₃F₂NO₃[1]

Molecular Weight 175.09 g/mol [1]

Synonyms Not available

Physical and Chemical Properties
Detailed experimental data on the physical and chemical properties of 3,5-Difluoro-2-
nitrophenol are limited. The following table includes available data and computed estimates.

Property Value Source

Physical State Solid Ambeed (via Sigma-Aldrich)

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Vapor Pressure Data not available

LogP (octanol/water) 1.5786 (Computed) ChemScene

Topological Polar Surface Area

(TPSA)
63.37 Å² (Computed) ChemScene

Hazard Identification and Classification
3,5-Difluoro-2-nitrophenol is classified as a hazardous substance. The GHS classification is

based on information from chemical suppliers.
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Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 4)
GHS07 Danger

H302: Harmful if

swallowed.

Skin

Corrosion/Irritation

(Category 2)

GHS05, GHS07
H315: Causes skin

irritation.

Skin Sensitization

(Category 1)
GHS07

H317: May cause an

allergic skin reaction.

Serious Eye

Damage/Eye Irritation

(Category 1)

GHS05
H318: Causes serious

eye damage.

Hazardous to the

Aquatic Environment,

Long-Term Hazard

(Category 1)

GHS09

H410: Very toxic to

aquatic life with long

lasting effects.

Source: ChemScene, Ambeed (via Sigma-Aldrich)

Toxicological Information
Specific toxicological data, such as LD50 and LC50 values, for 3,5-Difluoro-2-nitrophenol are

not publicly available. The hazard classification suggests that the substance is harmful if

ingested and can cause severe damage to the skin and eyes. As with other nitrophenols, it

should be handled with extreme care, assuming high toxicity.

Experimental Protocols
Detailed experimental protocols for the toxicological and ecotoxicological assessment of 3,5-
Difluoro-2-nitrophenol are not available in the public domain. The following diagram illustrates

a generalized workflow for chemical safety assessment.
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Generalized Chemical Safety Assessment Workflow

In Silico Assessment

In Vitro Testing

In Vivo Testing (if necessary)

Ecotoxicity Assessment

QSAR Modeling
(Toxicity Prediction)

Cell Viability Assays
(e.g., MTT, LDH)

Guide initial
concentration ranges

Read-Across Analysis
(Analog Data)

Genotoxicity Assays
(e.g., Ames Test)

Prioritize further
testing

Aquatic Toxicity
(e.g., Daphnia, Algae)

Estimate environmental
hazard

Skin Corrosion/Irritation
(e.g., EpiDerm™)

Acute Toxicity Studies
(e.g., LD50/LC50)

Inform in vivo
study design

Chronic Toxicity Studies
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Safe Handling and Emergency Response for Hazardous Chemicals

Planning and Preparation

Handling and Storage

Emergency Response

Conduct Risk Assessment

Develop Standard
Operating Procedure (SOP)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Emergency Equipment
(Spill Kit, Eyewash, Shower)

Work in a Ventilated
Fume Hood

Proceed with work

Store in a Cool, Dry, Well-Ventilated Area
Away from Incompatible Materials

Ensure Proper Labeling

Spill Response

Evacuate Area

Personnel Exposure

Remove Contaminated
Clothing

Fire Response

Contain Spill

Clean Up with
Appropriate Materials

Flush Affected Area
(Skin/Eyes)

Seek Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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